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Compound of Interest

Compound Name: Barium dichromate

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the quantitative analysis of
Barium Dichromate (BaCr20>) solutions using Ultraviolet-Visible (UV-Vis) spectroscopy. The
characteristic UV-Vis spectrum of the dichromate ion (Cr2072") allows for reliable determination
of concentration. This note details the underlying principles, necessary instrumentation, and
step-by-step protocols for sample preparation, spectral acquisition, and data analysis based on
the Beer-Lambert Law.

Principle of Analysis

The UV-Vis analysis of barium dichromate is based on the strong light absorption by the
dichromate anion (Cr20727). The absorption spectrum is a result of charge-transfer transitions,
where an electron moves from an oxygen ligand orbital to a chromium metal orbital.[1] In an
acidic medium, the dichromate ion is the predominant species and exhibits a characteristic
spectrum with two main absorption maxima and two minima in the UV and visible regions.[1][2]
This makes UV-Vis spectroscopy a powerful tool for quantitative analysis.

The concentration of a light-absorbing solute is directly proportional to the absorbance, as
described by the Beer-Lambert Law:

A=¢gbc

Where:
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A'is the absorbance (unitless)

€ (epsilon) is the molar absorptivity (L mol~t cm~1)

b is the path length of the cuvette (typically 1 cm)

c is the concentration of the analyte (mol L™12)

To ensure the accuracy of the analysis, it is crucial to maintain a stable pH. Dichromate
(Cr20727) exists in equilibrium with chromate (CrOa427). In acidic solutions, the equilibrium shifts
to favor the orange-red dichromate ion, while in neutral or basic conditions, the yellow
chromate ion is formed.[1] Therefore, all solutions must be prepared in an acidic medium, such
as perchloric acid or sulfuric acid, to ensure that the dichromate species is exclusively
measured.
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1. Prepare Stock Solution
(e.g., 100 mg/L BaCr207 in Acid)

'

2. Prepare Standard Solutions
(Serial Dilution)

4. Instrument Setup
(Warm-up, Baseline Correction)

5. Measure Absorbance 3. Prepare Unknown Sample
of Standards at Amax (Dissolve & Dilute in Acid)

6. Generate Calibration Curve 7. Measure Absorbance
(Absorbance vs. Concentration) of Unknown Sample

8. Calculate Concentration
(Using Calibration Curve Equation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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